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Compound Focus: Enalapril

CAS No.: 75847-73-3

Cat. No.: S527098

Chemical and Pharmacological Profile

Enalapril maleate is an angiotensin-converting enzyme (ACE) inhibitor extensively used in
cardiovascular research for investigating heart failure, hypertension, and renal pathophysiology mechanisms.
Its pro-drug structure requires hepatic conversion to enalaprilat, the active metabolite responsible for ACE
inhibition [1].

Molecular mechanism: Enalaprilat competitively inhibits ACE, preventing angiotensin I to II conversion,
reducing vasoconstriction, aldosterone secretion, and ultimately decreasing systemic vascular resistance and
blood pressure without increasing cardiac oxygen demand [1] [2]. ACE inhibition also decreases bradykinin

degradation, contributing to vasodilation [3].

Species-Specific Dosing Protocols

Table 1: Standard Enalapril Dosing Regimens in Research Species
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Dose
Species Indication/Model - Frequency Route Key Considerations
ange
Dog Congestive heart 0.25-0.5 Every 12-24  Oral 12-hour interval
failure (CHF) models mg/kg hours recommended for continuous
ACE inhibition [3]
Dog Proteinuric renal 0.5 Every 12-24  Oral Higher doses may be needed
disease models mg/kg hours for glomerulopathy [3]
Cat CHF or hypertension 0.25-0.5 Every 12-24  Oral Every 12-hour dosing
models mg/kg hours common; 0.5 mg/kg every 24
hours alternative [3]
Horse Valvular regurgitation 0.5 Every 24 Oral Benazepril preferred over
models mg/kg hours enalapril due to absorption
issues [3]
Table 2: Pharmacokinetic Parameters Across Species
Human
Parameter Dog Cat Horse
(Reference)
Bioavailability ~60% [3] Not specified Poor (use Good [1]
benazepril instead)
3]
Tmax (active 3-4 hours Not specified Not specified ~1 hour [1]
metabolite) (enalaprilat) [3]
Half-Life ~11 hours Not specified Not specified 11 hours
(enalaprilat) [3] (enalaprilat) [2]
Primary Renal Hepatic Not specified Renal [1]
Elimination Route (enalaprilat) [3] (benazeprilat) [4]
[4]
Protein Binding Not specified Not specified Not specified Not specified
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Experimental Protocol Guidelines

Animal Model Preparation

Cardiovascular Disease Models:

e Murine CHF Models: Use transgenic strains or surgical techniques (coronary artery ligation) to
induce heart failure. Initiate enalapril treatment post-model establishment.

e Canine Mitral Valve Disease: Utilize breeds with natural predisposition (e.g., Cavalier King Charles
Spaniels) or surgical induction.

¢ Renal Hypertension Models: Employ surgical techniques (renal artery clipping) or chemical
induction.

Dosing Protocol Initiation:

e Begin with lower dose range (0.25 mg/kg) and titrate upward based on tolerability [3]

e For normotensive animal models, monitor closely for hypotensive response

¢ In animals with volume depletion (e.g., diuretic pretreatment), use reduced initial doses (2.5 mg in
dogs) with close monitoring [3]

Blood Pressure Measurement Methodology

Direct (Invasive) Monitoring:

¢ Gold standard using arterial catheterization with electronic transducers [5]
¢ Provides continuous, accurate hemodynamic data
e Requires surgical expertise and specialized equipment

Indirect (Non-invasive) Monitoring:

¢ Device Selection: Use validated veterinary devices (Doppler or oscillometric) [5]

e Cuff Selection: Width should be 30-40% of extremity circumference [5]

e Measurement Protocol:

Acclimate animals to environment for 5-10 minutes before measurements [5]
Perform in quiet area with minimal restraint [5]

Obtain 5-7 consecutive consistent measurements, discarding the first reading [5]
Record animal position, cuff size/site, and technician details [5]

[¢]

[e]

[e]

o
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Combination Therapy Protocols

CHF Model Protocol:

e Enalapril (0.25-0.5 mg/kg BID) + Pimobendan (0.25-0.3 mg/kg BID) + Furosemide (2 mg/kg BID) in

canine models [6]

e Monitor for hypotension with concurrent vasodilator use [3]
e Assess echocardiographic parameters (LA/Ao, LV size) at baseline and 3-6 months [6]

Hypertension Model Protocol:

e Enalapril + Amlodipine (in cats with severe hypertension) [4]
¢ Avoid NSAIDs concurrently due to reduced antihypertensive efficacy and renal injury risk [3]

Research Considerations & Safety Monitoring

Adverse Effect Profiling

Table 3: Common Adverse Effects and Risk Mitigation

Adverse

Species Prevalence
Effect

Monitoring
Parameters

Risk Mitigation Strategies

Hypotension All species, particularly
with concurrent
diuretics [3]

Renal Effects Dogs with severe CHF
or renal impairment [3]

Hyperkalemia  With potassium-
sparing diuretics [3]

Gl More common with
Disturbances captopril [3]

BP, clinical signs
(weakness,
collapse) [3]

BUN, creatinine [3]

Serum potassium [3]

Appetite, vomiting,
diarrhea [3]

Dose titration; avoid volume
depletion; monitor 2+ hours after
first dose [3]

Reduce dose in renal impairment;
ensure hydration [3]

Avoid concurrent potassium
supplements [3]

Use enalapril/benazepril; administer
with food [3] [7]
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Special Population Considerations

Renal Impairment Models:

e Enalaprilat elimination significantly reduced in renal impairment [4]
e Use 2.5 mg/day starting dose in dogs with CrCl <30 mL/min [1]
e Benazepril may be preferable (hepatorenal elimination) [4]

Aged Animal Models:

¢ Increased risk of drug interactions due to polypharmacy [1]
o Potential for altered drug clearance [1]

Experimental Endpoint Assessment

Cardiovascular Parameters:

e Echocardiographic measures: LV size, LA/Ao ratio, ejection fraction [6]
e Heart rate variability (autonomic function assessment) [6]
e Exercise tolerance (controlled treadmill testing)

Renal Parameters:

o Urine protein:creatinine ratio (UPC) [4]
e Glomerular filtration rate (clearance studies) [4]
e Serum creatinine, BUN [3]

Hemodynamic Parameters:

e Systemic blood pressure (direct or indirect) [5]
e Cardiac output (thermodilution or echocardiographic)
e Vascular resistance calculations

Research Applications and Model Selection

Enalapril is particularly valuable for investigating:

¢ RAAS inhibition mechanisms in cardiovascular disease progression
e Cardiac remodeling processes in heart failure models
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¢ Renoprotective effects in hypertensive and proteinuric nephropathy
e Combination therapy synergies in advanced heart failure

Limitations and Ethical Considerations

e Species variability in drug metabolism necessitates species-specific validation
¢ Genetic heterogeneity in outbred populations may increase data variability

¢ Anesthesia effects on hemodynamics require careful experimental design

¢ Animal welfare considerations for chronic disease models

The following diagrams summarize the key pharmacological mechanisms and experimental workflows:

Enalapril Mechanism of Action
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Click to download full resolution via product page

Experimental Workflow for Enalapril Studies
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Animal Model Selection
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Comprehensive Research Guide: Enalapril Dosing in Animal

Models for Cardiovascular Studies]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b527098#enalapril-animal-model-dosing-cardiovascular-

research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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